Cas no 86710-06-7 (3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE)

• Product Name: 3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE
• CAS No: 86710-06-7
• MDL: MFCD00018311
• CID: 3030407
• Update Time: 2025-11-02

3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE
• 2-CHLORO-2',4'-DIMETHYLCHALCONE

• MDL： MFCD00018311

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE

Comprehensive Overview of 3-(2-CHLOROPHENYL)-1-(2,4-DIMETHYLPHENYL)PROP-2-EN-1-ONE (CAS No. 86710-06-7)

3-(2-Chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one (CAS No. 86710-06-7) is a specialized organic compound that has garnered significant interest in both academic and industrial research. This compound, characterized by its unique chalcone structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both chlorophenyl and dimethylphenyl groups in its molecular framework contributes to its distinct chemical and physical properties, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 86710-06-7 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global markets. Researchers and manufacturers often refer to this identifier when sourcing or synthesizing 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one for various applications. Its molecular formula, C₁₇H₁₅ClO, and molecular weight of 270.75 g/mol, further highlight its structural complexity and potential reactivity.

One of the most intriguing aspects of 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one is its role as a chalcone derivative. Chalcones are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This has led to increased research into the compound's potential therapeutic benefits, particularly in the development of novel pharmaceutical agents. Recent studies have explored its efficacy in targeting specific enzymes or pathways, aligning with the growing demand for precision medicine.

In the field of agrochemicals, 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one has shown promise as an intermediate in the synthesis of crop protection agents. Its structural features may contribute to the development of pesticides or herbicides with enhanced efficacy and reduced environmental impact. This aligns with the global trend toward sustainable agriculture and the need for eco-friendly solutions.

The compound's physical properties, such as its melting point, solubility, and stability, are critical for its handling and application. While specific data may vary depending on the synthesis method, 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one typically exhibits moderate solubility in organic solvents like ethanol and acetone, making it suitable for various chemical processes. Researchers often optimize these properties to improve yield and purity in industrial-scale production.

From a market perspective, the demand for 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one is influenced by its applications in high-growth sectors like pharmaceuticals and agrochemicals. The compound's versatility as a building block in organic synthesis positions it as a valuable asset for chemical manufacturers. Additionally, the rise of green chemistry has spurred interest in developing more sustainable synthesis routes for such intermediates.

In conclusion, 3-(2-chlorophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one (CAS No. 86710-06-7) is a compound of significant scientific and industrial relevance. Its unique structure, coupled with its potential applications in drug discovery and agricultural chemistry, makes it a subject of ongoing research. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.